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Compound of Interest

Compound Name: LZWL02003

Cat. No.: B10855885 Get Quote

For researchers, scientists, and drug development professionals, LZWL02003 is identified as

an anti-neuroinflammatory compound with potential therapeutic applications in

neurodegenerative diseases. However, a comprehensive cross-validation of its experimental

results is challenging due to the limited availability of public data from primary research

publications.

LZWL02003, with the chemical name N-(2-(1H-indol-3-yl)ethyl)-2-hydroxy-4-methylbenzamide

and CAS number 1371564-45-2, is described as having a protective effect against neuronal

damage induced by MPP+ (a neurotoxin used to model Parkinson's disease) and reducing the

expression of reactive oxygen species (ROS). It has also been shown to improve cognition,

memory, learning, and motor skills in a rotenone-induced Parkinson's disease rat model.

Despite these descriptions from chemical suppliers, in-depth peer-reviewed studies detailing

the experimental protocols, quantitative data, and comparisons with other neuroprotective

agents are not readily found in the public domain. Without access to this primary data, a full

comparative analysis as per the user's request cannot be compiled.

Context: The Challenge of Neuroinflammation
Neuroinflammation is a critical process in the central nervous system (CNS) involving the

activation of glial cells, such as microglia and astrocytes, in response to injury, infection, or

disease. While it serves a protective role in the short term, chronic neuroinflammation is a key
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contributor to the progression of many neurodegenerative diseases, including Alzheimer's

disease and Parkinson's disease. The process involves the release of inflammatory mediators

like cytokines and chemokines, which can lead to neuronal damage.

Hypothetical Experimental Workflow
Given the description of LZWL02003's effects, a typical experimental workflow to validate its

efficacy would likely involve the following stages.
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Hypothetical workflow for LZWL02003 validation.

Potential Signaling Pathways in Neuroinflammation
While the specific mechanism of action for LZWL02003 is not detailed in available sources,

anti-neuroinflammatory agents often target key signaling pathways involved in the inflammatory
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cascade within the central nervous system. A simplified, generalized diagram of such pathways

is presented below.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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